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Compound of Interest

Compound Name: 7-Azatryptophan

cat. No.: BO74794

An In-depth Technical Guide to 7-Azatryptophan: Safety and Handling for Researchers
Introduction

7-Azatryptophan (7AW), a non-canonical amino acid and an isostere of tryptophan, is a
valuable tool for researchers, particularly in protein engineering and spectroscopic studies.[1]
[2] Its unique fluorescent properties make it an effective intrinsic probe for investigating protein
structure, function, and dynamics.[1][3] While it is not classified as a hazardous substance, a
thorough understanding of its properties and adherence to rigorous safety protocols are
paramount in a laboratory setting. This guide provides comprehensive safety and handling
information for researchers, scientists, and drug development professionals, drawing from
available safety data sheets and scientific literature.

Hazard Identification

According to available safety data sheets, 7-azatryptophan is not classified as a hazardous
substance or mixture under the OSHA Hazard Communication Standard (29 CFR 1910.1200).
[4] However, it is crucial to note that the chemical, physical, and toxicological properties have
not been thoroughly investigated. Therefore, it should be handled with the care accorded to all
laboratory chemicals, following good industrial hygiene and safety practices.[5]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 7-azatryptophan is presented
below. This data is essential for safe handling, storage, and experimental design.
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Property Data Source(s)
Molecular Formula C10H11N302 [61[7]
Molecular Weight 205.21 g/mol [61[7]

Solid powder, can be beige in
Appearance [51[6]

color
Melting Point 262-264 °C; 289-290 °C [3][5]

Soluble in 1 M HCI (50 mg/ml)

Solubility with heat. 10 g/L in water [3][5]
(20°C).
) Excitation: 310 nm; Emission:
Fluorescent Properties [3]
402 nm
Storage Class 11 - Combustible Solids [6]

Toxicological Data

Specific toxicological data for 7-azatryptophan is limited. Most safety data sheets indicate that
no data is available for acute toxicity, skin corrosion/irritation, or other endpoints.[4][8] One SDS
notes an analogy to L-tryptophan, for which an oral LD50 in rats is available. This information
should be used with caution as an indicator for a related compound, not as a direct measure of
7-azatryptophan's toxicity.
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Test Species Route Result Source(s)

Acute Toxicity (7- i 4
) . No data available  [4]
Azatryptophan)

Acute Toxicity (L-
Tryptophan Rat (female) Oral (LD50) > 2,000 mg/kg
Analogy)

In vitro

mammalian cell
Germ Cell

o - - gene mutation [4]
Mutagenicity

test mentioned

as a test type.

Local lymph
) node assay
Skin
L Mouse - (LLNA) [4]
Sensitization

mentioned as a

test type.

Handling, Storage, and Disposal
Safe Handling Procedures

Proper handling is critical to minimize exposure and maintain product integrity.
e Ventilation: Use in a well-ventilated area or inside a chemical fume hood.[8]

o Personal Contact: Limit all unnecessary personal contact. Avoid contact with skin and eyes
and do not breathe dust.[5]

e Hygiene: Do not eat, drink, or smoke when handling. Always wash hands with soap and
water after handling the product.[5]

e Dust Control: Avoid the formation and accumulation of dust.[5] Use dry clean-up procedures
and avoid generating dust during spills.

Storage Conditions
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Correct storage ensures the stability and quality of the compound.

Container: Store in the original, tightly closed container.[5][8]

Environment: Keep in a dry, cool, and well-ventilated place.[8]

Temperature: To maintain product quality, refrigeration is recommended.[5]

Incompatibilities: Avoid strong oxidizing agents, as ignition or violent reactions may result.

Disposal Guidelines

Dispose of 7-azatryptophan and its containers in accordance with all applicable national and
local regulations.

¢ \Waste Classification: Treat as chemical waste. Do not mix with other waste.

¢ Solid Waste: Collect unused solid material and contaminated disposables (e.g., gloves,
weigh boats) in a designated, sealed, and clearly labeled hazardous waste container.[9]

e Liquid Waste: Collect all solutions containing the compound in a designhated aqueous
hazardous waste container.[9]

» Containers: Handle uncleaned, empty containers as you would the product itself.

Exposure Control and Personal Protective
Equipment (PPE)

Appropriate engineering controls and PPE are essential to prevent exposure.

o Engineering Controls: Ensure adequate ventilation. An eyewash unit should be readily
available.[8]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or other appropriate
protective eyeglasses.[5][8]

« Skin Protection: Wear impervious protective clothing, such as a lab coat, to prevent skin
exposure.[5][8]
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» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile gloves).[10]

» Respiratory Protection: If dust is generated or exposure limits are exceeded, use a NIOSH-
approved full-face respirator with a particle filter.[4][5][8]
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Start: Handling
7-Azatryptophan

Required Base PPE:
- Safety Goggles with Side-Shields
- Chemical-Resistant Gloves
- Lab Coat

Add Respiratory Protection:
- NIOSH-approved respirator

Proceed with
Handling Procedure
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Preparation & Handling

1. Receive Chemical
& Verify SDS

:

2. Don Appropriate PPE
(See PPE Logic)

l

3. Work in Ventilated Area
(e.g., Fume Hood)

l

4. Weigh Solid
(Minimize Dust)

;

5. Prepare Solution
(If applicable)

;

6. Perform Experiment

Cleanup & Iiisposal

7. Decontaminate Glassware

& Equipment
8a. Segregate Solid Waste 8b. Segregate Liquid Waste
(Unused chemical, contaminated PPE) (Solutions, rinsates)

~,

9. Store Waste in Labeled,
Sealed Containers

:

10. Arrange for EHS Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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